Cas no 672293-17-3 (Methyl 6-ethoxy-1H-indole-5-carboxylate)

• Product Name: Methyl 6-ethoxy-1H-indole-5-carboxylate
• CAS No: 672293-17-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 1017523
• Update Time: 2023-08-02

Methyl 6-ethoxy-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylicacid,6-ethoxy-,methylester(9CI)
• methyl 6-ethoxy-1H-indole-5-carboxylate
• Methyl 6-ethoxy-1H-indole-5-carboxylate

• Inchi： 1S/C12H13NO3/c1-3-16-11-7-10-8(4-5-13-10)6-9(11)12(14)15-2/h4-7,13H,3H2,1-2H3
• InChI Key： WJUDGJWPJJYRQV-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC2=C(C=CN2)C=C1C(=O)OC

Computed Properties

• Exact Mass: 219.09
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3